Cas no 798541-25-0 (L-Alanine, L-valylglycyl-L-alanyl-)

• Product Name: L-Alanine, L-valylglycyl-L-alanyl-
• CAS No: 798541-25-0
• MF: C₁₃H₂₄N₄O₅
• MW: 316.353463172913
• CID: 531758
• PubChem ID: 71402526
• Update Time: 2025-04-19

L-Alanine, L-valylglycyl-L-alanyl- Chemical and Physical Properties

Names and Identifiers

• L-Alanine, L-valylglycyl-L-alanyl-
• (2S)-2-[[(2S)-2-[[2-[[(2S)-2-amino-3-methylbutanoyl]amino]acetyl]amino]propanoyl]amino]propanoic acid
• DTXSID30823486
• 798541-25-0
• L-Valylglycyl-L-alanyl-L-alanine

• Inchi： 1S/C13H24N4O5/c1-6(2)10(14)12(20)15-5-9(18)16-7(3)11(19)17-8(4)13(21)22/h6-8,10H,5,14H2,1-4H3,(H,15,20)(H,16,18)(H,17,19)(H,21,22)/t7-,8-,10-/m0/s1
• InChI Key： ZMRGKKWDEPJGPW-NRPADANISA-N
• SMILES： O=C([C@H](C(C)C)N)NCC(N[C@@H](C)C(N[C@H](C(=O)O)C)=O)=O

Computed Properties

• Exact Mass: 316.17466988g/mol
• Monoisotopic Mass: 316.17466988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 438
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.7
• Topological Polar Surface Area: 151Ų